Cas no 111570-61-7 (3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4,6-dimethoxyphenyl)-4-(4-methoxyphenyl)-)

• Product name: 3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4,6-dimethoxyphenyl)-4-(4-methoxyphenyl)-
• CAS No: 111570-61-7
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 188003
• PubChem ID: 3066870

3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4,6-dimethoxyphenyl)-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Indazol-3-one,2,3a,4,5-tetrahydro-6-(2-hydroxy-4,6-dimethoxyphenyl)-4-(4-methoxyphenyl)-
• (6E)-6-(2,4-dimethoxy-6-oxocyclohexa-2,4-dien-1-ylidene)-4-(4-methoxyphenyl)-2,3a,4,5-tetrahydro-1H-indazol-3-one
• 3H-Indazol-3-one, 2,3a,4,5-tetrahydro-6-(2-hydroxy-4,6-dimethoxyphenyl)-4-(4-methoxyphenyl)-
• 2,3a,4,5-Tetrahydro-6-(2-hydroxy-4,6-dimethoxyphenyl)-4-(4-methoxyphenyl)-3H-indazol-3-one
• 111570-61-7
• BRN 5162137

• Inchi： InChI=1S/C22H22N2O5/c1-27-14-6-4-12(5-7-14)16-8-13(9-17-21(16)22(26)24-23-17)20-18(25)10-15(28-2)11-19(20)29-3/h4-7,9-11,16,21,23H,8H2,1-3H3,(H,24,26)/b20-13-
• InChI Key： FKMRCIUNLINSCG-MOSHPQCFSA-N
• SMILES： COC1=CC=C(C2C/C(=C3\C(=O)C=C(OC)C=C\3OC)/C=C3NNC(=O)C23)C=C1

Computed Properties

• Exact Mass: 394.15296
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 85.89